molecular formula C11H10Br2O4 B8344603 Methyl 2-(acetyloxy)-4-bromo-5-(bromomethyl)benzoate

Methyl 2-(acetyloxy)-4-bromo-5-(bromomethyl)benzoate

Cat. No.: B8344603
M. Wt: 366.00 g/mol
InChI Key: ZRXHVBYDFRKOMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(acetyloxy)-4-bromo-5-(bromomethyl)benzoate is a useful research compound. Its molecular formula is C11H10Br2O4 and its molecular weight is 366.00 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10Br2O4

Molecular Weight

366.00 g/mol

IUPAC Name

methyl 2-acetyloxy-4-bromo-5-(bromomethyl)benzoate

InChI

InChI=1S/C11H10Br2O4/c1-6(14)17-10-4-9(13)7(5-12)3-8(10)11(15)16-2/h3-4H,5H2,1-2H3

InChI Key

ZRXHVBYDFRKOMF-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1=C(C=C(C(=C1)Br)CBr)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 2-(acetyloxy)-4-bromo-5-methylbenzoate (may be prepared as described in Description 15; 705 mg, 2.46 mmol) in carbon tetrachloride (10 ml) was added NBS (437 mg, 2.46 mmol) and benzoyl peroxide (47.6 mg, 0.15 mmol). The solution was heated at 85° C. overnight, cooled and the solvent was removed in vacuo to give a residue. Purification by column chromatography (SiO2, 6:1 cyclohexane/ethyl acetate) yielded the title compound as an oil. 741 mg.
Quantity
705 mg
Type
reactant
Reaction Step One
Name
Quantity
437 mg
Type
reactant
Reaction Step One
Quantity
47.6 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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